Cas no 770715-06-5 (Kansuinin H)

• Product Name: Kansuinin H
• CAS No: 770715-06-5
• MF: C₃₇H₄₆O₁₆
• MW: 746.751553058624
• CID: 6767826
• Update Time: 2024-03-03

Kansuinin H Chemical and Physical Properties

Names and Identifiers

• kansuinin H
• (+)-Kansuinin H
• Kansuinin H

• Inchi： 1S/C37H46O16/c1-17-27(47-19(3)38)25-30(49-21(5)40)35(10,45)16-36(25,52-23(7)42)37(46)18(2)26(43)31(53-37)34(8,9)32(50-22(6)41)29(28(17)48-20(4)39)51-33(44)24-14-12-11-13-15-24/h11-15,18,25,27-32,45-46H,1,16H2,2-10H3/t18-,25+,27+,28+,29-,30-,31-,32-,35-,36-,37-/m1/s1
• InChI Key： JUCOOGZXMGBGJB-ZCOWVJLVSA-N
• SMILES： O1[C@@H]2C([C@H]([C@]1(O)[C@]1(C[C@](O)(C)[C@H](OC(C)=O)[C@@H]1[C@@H](OC(C)=O)C([C@H](OC(C)=O)[C@@H](OC(C1C=CC=CC=1)=O)[C@@H](OC(C)=O)C2(C)C)=C)OC(C)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 53
• XLogP3: 1.841

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives